Cas no 865234-86-2 (methyl 2-(3R)-piperidin-3-ylacetate)

• Product Name: methyl 2-(3R)-piperidin-3-ylacetate
• CAS No: 865234-86-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD12911833
• CID: 2132506
• PubChem ID: 40153897
• Update Time: 2025-05-26

methyl 2-(3R)-piperidin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetic acid, methyl ester,(3R)-
• 3-Piperidineacetic acid,methyl ester,(3R)-
• (R)-METHYL 2-(PIPERIDIN-3-YL)ACETATE
• (3R)-Methyl ester3-piperidineacetic acid
• methyl 2-(3R)-piperidin-3-ylacetate

• MDL： MFCD12911833
• Inchi： 1S/C8H15NO2/c1-11-8(10)5-7-3-2-4-9-6-7/h7,9H,2-6H2,1H3/t7-/m1/s1
• InChI Key： QDBQVCNGVFMIMU-SSDOTTSWSA-N
• SMILES： N1CCC[C@H](CC(OC)=O)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on methyl 2-(3R)-piperidin-3-ylacetate

Introduction to Methyl 2-(3R)-piperidin-3-ylacetate (CAS No. 865234-86-2)

Methyl 2-(3R)-piperidin-3-ylacetate, a compound with the chemical identifier CAS No. 865234-86-2, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The specific stereochemistry of the piperidine ring, denoted as 3R, plays a crucial role in determining its pharmacological properties and interactions with biological targets.

The structure of Methyl 2-(3R)-piperidin-3-ylacetate consists of an acetic acid moiety linked to a piperidine ring with a (3R) configuration. This configuration is particularly important as it influences the compound's binding affinity and selectivity when interacting with biological receptors. The piperidine scaffold is a common feature in many pharmacologically active agents, contributing to their efficacy and safety profiles.

In recent years, there has been growing interest in the development of novel piperidine-based compounds for various therapeutic indications. Methyl 2-(3R)-piperidin-3-ylacetate has emerged as a promising candidate in this category, particularly due to its potential role in modulating neurotransmitter systems. Neurotransmitter modulation is a key area of research in the treatment of neurological and psychiatric disorders, making this compound of significant interest to medicinal chemists and researchers.

One of the most compelling aspects of Methyl 2-(3R)-piperidin-3-ylacetate is its potential application in the treatment of central nervous system (CNS) disorders. Piperidine derivatives have been extensively studied for their ability to interact with various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. The (3R) configuration of the piperidine ring in this compound enhances its binding affinity to these receptors, suggesting that it may have potent effects on neurotransmitter signaling pathways.

Recent preclinical studies have demonstrated that Methyl 2-(3R)-piperidin-3-ylacetate exhibits significant pharmacological activity in animal models of CNS disorders. These studies have shown that the compound can effectively modulate neurotransmitter levels and improve symptoms associated with conditions such as depression, anxiety, and cognitive impairment. The findings from these studies are particularly encouraging, as they provide evidence for the therapeutic potential of this compound in human patients.

The development of Methyl 2-(3R)-piperidin-3-ylacetate also highlights the importance of stereochemistry in drug design. The (3R) configuration is not arbitrary; it is the result of careful consideration and optimization by medicinal chemists to maximize the compound's biological activity while minimizing potential side effects. This underscores the importance of understanding the three-dimensional structure of molecules and how it influences their interactions with biological targets.

In addition to its potential applications in CNS disorders, Methyl 2-(3R)-piperidin-3-ylacetate may also have utility in other therapeutic areas. For instance, piperidine derivatives have been explored for their anti-inflammatory and analgesic properties. The acetic acid moiety in this compound could contribute to its ability to interact with inflammatory pathways, potentially making it a valuable candidate for treating conditions such as rheumatoid arthritis or inflammatory bowel disease.

The synthesis of Methyl 2-(3R)-piperidin-3-ylacetate presents unique challenges due to its stereospecificity. Achieving the correct (3R) configuration requires precise synthetic methodologies and careful control over reaction conditions. Advances in synthetic chemistry have made it possible to produce this compound with high enantiomeric purity, which is essential for its pharmacological activity.

Future research on Methyl 2-(3R)-piperidin-3-ylacetate will likely focus on further optimizing its pharmacokinetic properties and exploring new therapeutic applications. Pharmacokinetic optimization is crucial for ensuring that a drug reaches its target site at an effective concentration while minimizing toxicity. By improving solubility, bioavailability, and metabolic stability, researchers can enhance the overall efficacy and safety profile of this compound.

The growing body of evidence supporting the therapeutic potential of Methyl 2-(3R)-piperidin-3-ylacetate makes it an attractive candidate for clinical development. As more data becomes available on its efficacy and safety, regulatory agencies may approve it for use in treating various neurological and psychiatric disorders. This would represent a significant advancement in patient care and highlight the importance of continued research in this area.

In conclusion, Methyl 2-(3R)-piperidin-3-ylacetate (CAS No. 865234-86-2) is a promising pharmaceutical compound with significant potential applications in treating CNS disorders and other therapeutic areas. Its unique stereochemistry and biological activity make it a valuable subject for further research and development. As our understanding of drug design principles continues to evolve, compounds like Methyl 2-(3R)-piperidin-3-ylacetate will play an increasingly important role in addressing unmet medical needs.